Cas no 914636-88-7 (Methyl 4-amino-3-bromo-5-chlorobenzoate)

• Product Name: Methyl 4-amino-3-bromo-5-chlorobenzoate
• CAS No: 914636-88-7
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• MDL: MFCD08436084
• CID: 4664925
• PubChem ID: 26967136
• Update Time: 2024-10-26

Methyl 4-amino-3-bromo-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-bromo-5-chlorobenzoate
• Methyl-4-amino-3-bromo-5-chlorobenzoate
• D83324
• Methyl 4-amino-3-bromo-5-chlorobenzoate (ACI)
• MFCD08436084
• AKOS027385697
• Z1269116787
• BS-17850
• 914636-88-7
• EN300-768775
• methyl4-amino-3-bromo-5-chlorobenzoate
• CS-0150847
• Methyl 4-amino-3-bromo-5-chlorobenzoate

• MDL： MFCD08436084
• Inchi： 1S/C8H7BrClNO2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,11H2,1H3
• InChI Key： TYJRRVAUVDDHKZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(C=1N)Cl

Computed Properties

• Exact Mass: 262.93487g/mol
• Monoisotopic Mass: 262.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3

Experimental Properties

• Melting Point: 125-127